Cas no 18645-92-6 (4-fluoro-2-(trifluoromethyl)-1H-1,3-benzodiazole)

• Product Name: 4-fluoro-2-(trifluoromethyl)-1H-1,3-benzodiazole
• CAS No: 18645-92-6
• MF: C₈H₄F₄N₂
• MW: 204.124375343323
• CID: 1088402
• PubChem ID: 60978389
• Update Time: 2025-04-20

4-fluoro-2-(trifluoromethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-2-(trifluoromethyl)-1H-benzo[d]imidazole
• 4-fluoro-2-(trifluoromethyl)-1H-benzimidazole
• 18645-92-6
• 1H-benzimidazole, 7-fluoro-2-(trifluoromethyl)-
• DB-350733
• Z666485770
• 7-fluoro-2-(trifluoromethyl)-1H-benzimidazole
• 4-fluoro-2-(trifluoromethyl)-1H-1,3-benzodiazole
• 7-fluoro-2-(trifluoromethyl)-1H-1,3-benzodiazole
• EN300-125620
• AKOS022185449

• Inchi： 1S/C8H4F4N2/c9-4-2-1-3-5-6(4)14-7(13-5)8(10,11)12/h1-3H,(H,13,14)
• InChI Key： KJUWDDLXAIAGAQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N=C(C(F)(F)F)N2

Computed Properties

• Exact Mass: 204.03106078g/mol
• Monoisotopic Mass: 204.03106078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų